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Compound of Interest

Compound Name: JNJ-42153605

Cat. No.: B15620964

Get Quote

CAS Number: 1254977-87-1

Chemical Name: 3-(cyclopropylmethyl)-7-(4-phenylpiperidin-1-yl)-8-(trifluoromethyl)[1][2]

[3]triazolo[4,3-a]pyridine

This document provides an in-depth technical overview of JNJ-42153605, a potent and

selective positive allosteric modulator (PAM) of the metabotropic glutamate 2 (mGlu2) receptor.

It is intended for researchers, scientists, and professionals in the field of drug development.

Core Compound and Pharmacological Data
JNJ-42153605 is a small molecule that enhances the signaling of the mGlu2 receptor in the

presence of the endogenous agonist, glutamate. This mechanism of action has been

investigated for its potential therapeutic effects in psychiatric disorders.
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Property Value Reference

CAS Number 1254977-87-1 [4][5]

Molecular Formula C₂₂H₂₃F₃N₄ [4][6]

Molecular Weight 400.44 g/mol [4][6]

Mechanism of Action
Positive Allosteric Modulator

(PAM) of mGlu2 Receptor
[2][7]

In Vitro Potency and Selectivity
The potency of JNJ-42153605 at the human mGlu2 receptor has been determined through

functional assays. The compound demonstrates high selectivity for the mGlu2 receptor over

other mGlu receptor subtypes.

Assay
Parameter

Value Species Assay Type Reference

EC₅₀ (mGlu2

Receptor)
17 nM Human

CHO cells

expressing the

human receptor

[5][6][8]

Selectivity vs.

other mGluR
>50-fold -

Agonist/Antagoni

st activity assays
[9]

In Vitro ADME & Safety Profile
Preclinical absorption, distribution, metabolism, and excretion (ADME) studies, along with

safety assessments, have been conducted to characterize the drug-like properties of JNJ-
42153605.
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ADME/Safety
Parameter

Result Assay Type Reference

Permeability

High, with no

indication of P-

glycoprotein efflux

In vitro cell-based

assays (e.g., Caco-2)
[9]

hERG Inhibition
Data reported in

primary literature

Patch-clamp

electrophysiology
[2][7]

In Vivo Efficacy and Pharmacokinetics
JNJ-42153605 has demonstrated central nervous system activity in rodent models, consistent

with the modulation of the mGlu2 receptor. Its pharmacokinetic profile has been assessed in

multiple species.

Efficacy Data
Model Endpoint

Dose /
Route

Value Species Reference

PCP-induced

Hyperlocomot

ion

Reversal of

hyperlocomot

ion

5.4 mg/kg,

s.c.

ED₅₀ = 5.4

mg/kg
Mouse [2][5][7][9]

Sleep-Wake

Electroencep

halogram

(EEG)

Inhibition of

REM sleep
3 mg/kg, p.o.

Effective at 3

mg/kg
Rat [2][5][7][9]

Pharmacokinetic Parameters

Species Clearance (CL)
Elimination
Half-life (t₁/₂)

Time to Max.
Concentration
(Tₘₐₓ)

Reference

Rat 35 mL/min/kg 2.7 h 0.5 h [6][9]

Dog 29 mL/min/kg 0.8 - 1.1 h - [6][9]
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Signaling Pathway and Experimental Workflows
mGlu2 Receptor Positive Allosteric Modulation
JNJ-42153605 acts as a positive allosteric modulator of the mGlu2 receptor, a Class C G-

protein coupled receptor (GPCR). It binds to a site on the receptor distinct from the orthosteric

binding site for glutamate. This binding enhances the receptor's response to glutamate, leading

to an increase in intracellular signaling.
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Figure 1: Simplified signaling pathway of JNJ-42153605 as an mGlu2 PAM.

Experimental Workflow: In Vitro Potency Assay
The in vitro potency of JNJ-42153605 is typically determined using a functional assay, such as

a [³⁵S]GTPγS binding assay, in cells expressing the recombinant human mGlu2 receptor.
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Figure 2: General workflow for determining in vitro potency.
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Experimental Workflow: In Vivo Efficacy (PCP-Induced
Hyperlocomotion)
This model assesses the potential antipsychotic-like activity of a compound by measuring its

ability to reverse the hyperlocomotor effects of phencyclidine (PCP), an NMDA receptor

antagonist.

Start

Acclimatize mice to
the locomotor activity chambers

Administer JNJ-42153605 or vehicle
(e.g., subcutaneous injection)

Administer PCP to induce
hyperlocomotion

Record locomotor activity
(e.g., for 60-90 minutes)

Analyze locomotor activity data
to determine reversal of PCP effect

Calculate the ED₅₀ for the compound

End
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Click to download full resolution via product page

Figure 3: Workflow for the PCP-induced hyperlocomotion model.

Detailed Experimental Methodologies
In Vitro Potency: [³⁵S]GTPγS Binding Assay
This assay measures the activation of G-proteins coupled to the mGlu2 receptor. The binding

of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, is quantified as a measure of receptor

activation.

Membrane Preparation: Chinese Hamster Ovary (CHO) cells stably expressing the human

mGlu2 receptor are cultured and harvested. Cell membranes are prepared by

homogenization and centrifugation.

Assay Buffer: A buffer containing HEPES, NaCl, MgCl₂, GDP, and saponin is typically used.

Incubation: Membranes are incubated in the assay buffer with varying concentrations of JNJ-
42153605 in the presence of a fixed, sub-maximal concentration of glutamate (e.g., EC₂₀).

Reaction Initiation: The reaction is initiated by the addition of [³⁵S]GTPγS.

Termination: After a defined incubation period at a controlled temperature (e.g., 30°C), the

reaction is terminated by rapid filtration through glass fiber filters to separate bound and free

radioligand.

Quantification: The amount of bound [³⁵S]GTPγS retained on the filters is quantified using

liquid scintillation counting.

Data Analysis: Data are analyzed using non-linear regression to determine the EC₅₀ value,

which represents the concentration of JNJ-42153605 that produces 50% of the maximal

response.

In Vitro Permeability: Caco-2 Assay
The Caco-2 cell monolayer model is a standard method to assess the intestinal permeability of

a compound and to identify potential substrates of efflux transporters like P-glycoprotein.[10]
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Cell Culture: Caco-2 cells are seeded on permeable filter supports in a transwell plate and

cultured for approximately 21 days to allow for differentiation and the formation of a polarized

monolayer with tight junctions.[10]

Monolayer Integrity: The integrity of the cell monolayer is verified by measuring the

transepithelial electrical resistance (TEER).[2]

Transport Experiment: The experiment is performed in two directions: apical-to-basolateral

(A-B) to assess absorption, and basolateral-to-apical (B-A) to assess efflux.

Dosing: JNJ-42153605 is added to the donor compartment (apical for A-B, basolateral for B-

A) at a defined concentration.[2]

Sampling: At specified time points, samples are taken from the receiver compartment.

Analysis: The concentration of JNJ-42153605 in the samples is quantified using a sensitive

analytical method, typically LC-MS/MS (Liquid Chromatography with tandem mass

spectrometry).[2]

Calculation: The apparent permeability coefficient (Papp) is calculated for both directions.

The efflux ratio (Papp B-A / Papp A-B) is determined to assess if the compound is a

substrate for active efflux.

In Vitro Metabolism: Microsomal Stability Assay
This assay evaluates the metabolic stability of a compound in the presence of liver

microsomes, which contain a high concentration of drug-metabolizing enzymes, particularly

cytochrome P450s.[11][12][13]

Preparation: Liver microsomes (e.g., from human, rat, or dog) are thawed and prepared in a

phosphate buffer.[11][12]

Reaction Mixture: JNJ-42153605 is added to the microsomal solution at a specified

concentration.[11]

Reaction Initiation: The metabolic reaction is initiated by the addition of an NADPH-

regenerating system.[11][12]
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Incubation: The mixture is incubated at 37°C. Aliquots are taken at various time points (e.g.,

0, 5, 15, 30, 60 minutes).

Reaction Termination: The reaction in each aliquot is stopped by adding a cold organic

solvent (e.g., acetonitrile), which also precipitates the proteins.[12]

Analysis: After centrifugation to remove the precipitated protein, the supernatant is analyzed

by LC-MS/MS to quantify the remaining concentration of JNJ-42153605.

Data Analysis: The rate of disappearance of the compound is used to calculate parameters

such as the in vitro half-life (t₁/₂) and intrinsic clearance (CLint).[11]

In Vivo Efficacy: Rat Sleep-Wake EEG Paradigm
This experiment assesses the effect of a compound on the sleep architecture in rats by

continuously recording the electroencephalogram (EEG) and electromyogram (EMG).

Animal Preparation: Rats are surgically implanted with chronic electrodes for EEG and EMG

recording and are allowed to recover.

Acclimatization: Animals are acclimatized to the recording chambers and tether system.

Baseline Recording: A baseline recording of the sleep-wake cycle is typically performed

before drug administration.

Drug Administration: JNJ-42153605 or vehicle is administered (e.g., orally).

EEG/EMG Recording: Continuous EEG and EMG recordings are taken for an extended

period (e.g., 24 hours) post-dosing.

Sleep Scoring: The recorded data is scored to identify different sleep-wake states, including

wakefulness, non-REM sleep, and REM sleep.

Data Analysis: The effects of JNJ-42153605 on various sleep parameters, such as the

duration and latency of each sleep state, are analyzed and compared to baseline and

vehicle-treated animals. The inhibition of REM sleep is a key endpoint for mGlu2 receptor

modulators.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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